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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Fluoro-5-nitrotoluene (CAS No. 455-88-9), a key intermediate in various synthetic
applications. The document outlines its core physical properties, details the standard
experimental methodologies for their determination, and presents a logical workflow for

compound characterization.

Core Physicochemical Data

The physical properties of 2-Fluoro-5-nitrotoluene are critical for its handling, reaction setup,
and purification. A summary of these properties is presented below.
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Property Value Conditions
Melting Point 36-42 °C

38-40 °C (lit.)

Boiling Point 99-100 °C at 13 mmHg (lit.)
99.3-99.5 °C at 13 mmHg

Molecular Formula C7HesFNO2

Molecular Weight 155.13 g/mol

Appearance Yellow Crystals or Powder

Density 1.274 g/cm3

Flash Point 105 °C (closed cup)

Experimental Protocols

The determination of melting and boiling points are fundamental experiments for the
characterization and purity assessment of chemical compounds. While specific experimental
reports for 2-Fluoro-5-nitrotoluene are not publicly detailed, the following standard
methodologies are employed for such determinations.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.
Impurities typically depress the melting point and broaden the melting range.

Common Method: Capillary Tube Method

o Sample Preparation: A small amount of the dry, finely powdered 2-Fluoro-5-nitrotoluene is
packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[1][2]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[1] This assembly is then placed in a heating apparatus,
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such as a Thiele tube containing mineral oil or a modern digital melting point apparatus with
a heated metal block.

o Heating and Observation: The apparatus is heated slowly, typically at a rate of about 2 °C
per minute, to ensure thermal equilibrium between the sample, the heating medium, and the
thermometer.

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (the beginning of melting) and the temperature at which the last crystal melts
(the completion of melting). This range is reported as the melting point.[2] For increased
accuracy, an initial rapid determination can be performed to find an approximate melting
point, followed by a slower, more careful measurement.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. Since 2-Fluoro-5-nitrotoluene’s boiling point is often reported under
reduced pressure, this methodology is particularly relevant.

Common Method: Distillation or Capillary Method (Siwoloboff's Method)

Sample Preparation: A small quantity of 2-Fluoro-5-nitrotoluene is placed in a small test
tube or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube, with the open end submerged.

e Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
suitable bath (e.g., Thiele tube). For measurements under reduced pressure, the entire setup
is connected to a vacuum system with a manometer to measure the pressure.

e Heating and Observation: The sample is heated until a continuous stream of bubbles
emerges from the inverted capillary. The heat is then slowly reduced.

» Data Recording: The boiling point is the temperature at which the bubbling stops and the
liquid begins to be drawn back into the capillary tube. This temperature is recorded along
with the corresponding pressure.
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Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the characterization of a synthesized or
procured chemical compound like 2-Fluoro-5-nitrotoluene, ensuring its identity and purity

before use in further applications.
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Caption: Workflow for the characterization of a chemical sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1294961?utm_src=pdf-custom-synthesis
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b1294961#2-fluoro-5-nitrotoluene-melting-point-and-boiling-point
https://www.benchchem.com/product/b1294961#2-fluoro-5-nitrotoluene-melting-point-and-boiling-point
https://www.benchchem.com/product/b1294961#2-fluoro-5-nitrotoluene-melting-point-and-boiling-point
https://www.benchchem.com/product/b1294961#2-fluoro-5-nitrotoluene-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294961?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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